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In-Depth Technical Guide to
Tributylmethylammonium Chloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tributylmethylammonium chloride (TBAC) is a quaternary ammonium salt with significant
applications in organic synthesis and various industrial processes. Its amphiphilic nature,
arising from the combination of a charged hydrophilic head and bulky hydrophobic alkyl chains,
makes it an effective phase-transfer catalyst. This guide provides a comprehensive overview of
its molecular structure, weight, a plausible synthetic route, and methods for its characterization.
Furthermore, it details its primary application as a phase-transfer catalyst with a representative
experimental protocol and a workflow diagram. While direct modulation of specific biological
signaling pathways is not a documented primary function, its toxicological profile and use as a
biochemical reagent are briefly discussed.

Molecular Structure and Physicochemical
Properties

Tributylmethylammonium chloride is composed of a central, positively charged nitrogen
atom covalently bonded to three butyl groups and one methyl group. This cationic structure is
ionically associated with a chloride anion.
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Quantitative Data Summary

The key physicochemical properties of tributylmethylammonium chloride are summarized in
the table below for quick reference.

Property Value Reference(s)
Molecular Formula C13H30CIN [11[2]
Molecular Weight 235.84 g/mol [1]
CAS Number 56375-79-2 [1][2]
IUPAC Name tributyl(methyl)azanium;chlorid o

e

Colorless to yellow

Appearance 3

PP liquid/crystals 3]
Melting Point 95-99 °C (for crystalline form) [4]
Boiling Point 84-85 °C at 101 mmHg [4]

Molecular Structure Diagram

The two-dimensional chemical structure of tributylmethylammonium chloride is depicted
below.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1206052?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylmethylammonium-chloride
https://www.chemscene.com/product/56375-79-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylmethylammonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylmethylammonium-chloride
https://www.chemscene.com/product/56375-79-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylmethylammonium-chloride
https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-814088&DocumentType=MSD&DocumentId=814088_SDS_MT_EN.PDF&DocumentUID=559016&Language=EN&Country=MT&Origin=SERP
https://www.chemicalbook.com/msds/methyl-tributyl-ammonium-chloride.htm
https://www.chemicalbook.com/msds/methyl-tributyl-ammonium-chloride.htm
https://www.benchchem.com/product/b1206052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

—» CH2

CH2

CH2

CH3

P CH2

Cl- CH2

N+ CH2

CH3

—— CH2

CH2

CH2

CH3

———» CH3

Click to download full resolution via product page

Figure 1. 2D Structure of Tributylmethylammonium Chloride
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Experimental Protocols

Proposed Synthesis of Tributylmethylammonium
Chloride

The synthesis of tributylmethylammonium chloride can be achieved via the quaternization of
tributylamine. This method involves the nucleophilic attack of the tertiary amine on a
methylating agent.[5] The following is a plausible experimental protocol adapted from standard
procedures for the synthesis of quaternary ammonium salts.

Objective: To synthesize tributylmethylammonium chloride from tributylamine and
chloromethane.

Materials:

e Tributylamine (C12H27N)

e Chloromethane (CHsCl)

o Anhydrous diethyl ether or acetonitrile

e Round-bottom flask with a reflux condenser and gas inlet
e Magnetic stirrer and heating mantle

e Ice bath

Procedure:

e In a clean, dry round-bottom flask, dissolve tributylamine (1 equivalent) in anhydrous diethyl
ether.

e Cool the solution in an ice bath.

e Bubble chloromethane gas (a slight excess, ~1.1 equivalents) through the stirred solution.
Alternatively, use a solution of a suitable methylating agent like methyl iodide and
subsequently perform an ion exchange.
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 After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for 24-48 hours.

e The product, being a salt, will precipitate out of the nonpolar solvent.

o Collect the solid precipitate by vacuum filtration and wash with cold diethyl ether to remove
any unreacted tributylamine.

Dry the resulting white solid under vacuum to yield tributylmethylammonium chloride.

Characterization: The product's identity and purity can be confirmed using 'H NMR, 13C NMR,
and mass spectrometry.

Structural Characterization: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique for elucidating the
structure of tributylmethylammonium chloride by providing information about the chemical
environment of the hydrogen (*H) and carbon (3C) nuclei.

Expected NMR Data: The expected chemical shifts for tributylmethylammonium chloride in
a deuterated solvent like chloroform (CDCIs) are summarized below.[6][7]
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Nucleus Chemical Shift Multiplicity Assignment
(ppm)

H ~3.43 S N-CHs

~3.28 t N-CHaz-

~1.70 m -CH2-CH2-CHs

~1.45 m -CH2-CH2-CHs

~1.00 t -CH2-CH2-CHs

13C ~60-65 - CH: attached to N

~48-52 - CHs attached to N

~23-26 - -CH2-CH2-CHs

~19-21 - -CH2-CH2-CHs

~13-15 - -CH2-CH2-CHs

Note: 's' denotes singlet, 't' denotes triplet, and 'm' denotes multiplet. Actual chemical shifts may
vary based on solvent and concentration.

General Experimental Protocol for NMR Sample Preparation:
e Weigh approximately 5-10 mg of the synthesized tributylmethylammonium chloride.

o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
CDCls, D20) in a clean vial.

o Transfer the solution into a 5 mm NMR tube using a Pasteur pipette.
e Ensure the solution is free of particulate matter.

o Cap the NMR tube and wipe the outside clean before inserting it into the NMR spectrometer.

Core Application: Phase-Transfer Catalysis
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Tributylmethylammonium chloride's primary utility is as a phase-transfer catalyst (PTC).[8]
[9] It facilitates reactions between reactants located in different immiscible phases (e.g., an
agueous phase and an organic phase). The quaternary ammonium cation pairs with the
reactant anion from the aqueous phase, and the resulting ion pair, being lipophilic, can migrate
into the organic phase to react with the organic substrate.[10][11]

Workflow of Phase-Transfer Catalysis

The general mechanism of phase-transfer catalysis for a nucleophilic substitution reaction is
illustrated below.
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Figure 2. General Workflow of Phase-Transfer Catalysis

Example Experimental Protocol: Nucleophilic
Substitution

Objective: To perform the nucleophilic substitution of 1-bromooctane with sodium cyanide,

catalyzed by tributylmethylammonium chloride.

Materials:

1-bromooctane

Sodium cyanide (NaCN)

Tributylmethylammonium chloride (TBAC, ~5 mol%)
Toluene

Deionized water

Separatory funnel

Magnetic stirrer and heating mantle

Procedure:

Set up a round-bottom flask with a reflux condenser and a magnetic stirrer.

Charge the flask with 1-bromooctane (1 equivalent), sodium cyanide (1.5 equivalents), and
tributylmethylammonium chloride (0.05 equivalents).

Add toluene and water to the flask to create a biphasic system.
Heat the mixture to reflux (approximately 80-90 °C) with vigorous stirring for several hours.

Monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography
(TLC).

Upon completion, cool the reaction mixture to room temperature.
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o Transfer the mixture to a separatory funnel. Separate the organic layer from the aqueous
layer.

e Wash the organic layer with water and then with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product, 1-cyanooctane.

e Purify the product by vacuum distillation if necessary.

Biological Activity and Toxicological Profile

Tributylmethylammonium chloride is primarily used as a chemical reagent and catalyst.
While some sources describe it as a biochemical reagent for life science research, there is a
lack of specific, publicly available data on its role as a modulator of defined signaling pathways
in the context of drug development.[12]

Its biological effects are more commonly studied in the realm of toxicology. As a quaternary
ammonium salt, it can exhibit properties of an irritant. Safety data sheets indicate that it can
cause skin and serious eye irritation.[3][13] Therefore, appropriate personal protective
equipment should be used when handling this compound. Ecotoxicological studies are also
relevant due to its industrial applications.[14]

Conclusion

Tributylmethylammonium chloride is a well-characterized quaternary ammonium salt with a
defined molecular structure and weight. Its synthesis is straightforward, typically involving the
alkylation of tributylamine. The primary and most valuable application of this compound is as a
phase-transfer catalyst, where it significantly enhances reaction rates in heterogeneous
systems. While it is utilized in various chemical and industrial contexts, its direct application in
modulating biological signaling pathways for therapeutic purposes is not established. This
guide provides the foundational technical information required by researchers and
professionals for the synthesis, characterization, and effective application of
tributylmethylammonium chloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tributylmethylammonium chloride | C13H30N.CI | CID 91822 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. chemscene.com [chemscene.com]
. merckmillipore.com [merckmillipore.com]

. Methyl tributyl ammonium chloride - Safety Data Sheet [chemicalbook.com]

2

3

4

5. quora.com [quora.com]
6. Methyl tributyl ammonium chloride(56375-79-2) 13C NMR spectrum [chemicalbook.com]
7. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]

8. sacheminc.com [sacheminc.com]

9. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]

10. dalalinstitute.com [dalalinstitute.com]

11. Phase transfer catalysis (PTC) - operachem [operachem.com]

12. medchemexpress.com [medchemexpress.com]

13. echemi.com [echemi.com]

14. Tributylmethylammonium chloride | 56375-79-2 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Tributylmethylammonium chloride molecular structure
and weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206052#tributylmethylammonium-chloride-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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